Cas no 1261836-40-1 (4'-Bromomethyl-2,3-difluoro-3'-(trifluoromethyl)biphenyl)

• Product Name: 4'-Bromomethyl-2,3-difluoro-3'-(trifluoromethyl)biphenyl
• CAS No: 1261836-40-1
• MF: C₁₄H₈BrF₅
• MW: 351.109340667725
• CID: 4996965
• Update Time: 2025-09-27

4'-Bromomethyl-2,3-difluoro-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Bromomethyl-2,3-difluoro-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8BrF5/c15-7-9-5-4-8(6-11(9)14(18,19)20)10-2-1-3-12(16)13(10)17/h1-6H,7H2
• InChI Key： YBJIELSKLOOMBP-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C2C=CC=C(C=2F)F)=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 5.2
• Topological Polar Surface Area: 0

Additional information on 4'-Bromomethyl-2,3-difluoro-3'-(trifluoromethyl)biphenyl

Comprehensive Overview of 4'-Bromomethyl-2,3-difluoro-3'-(trifluoromethyl)biphenyl (CAS No. 1261836-40-1)

The compound 4'-Bromomethyl-2,3-difluoro-3'-(trifluoromethyl)biphenyl (CAS No. 1261836-40-1) is a highly specialized fluorinated biphenyl derivative that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the presence of bromomethyl, difluoro, and trifluoromethyl groups, make it a valuable intermediate for synthesizing advanced organic molecules. Researchers are particularly interested in its potential applications in drug discovery, agrochemical development, and functional materials due to its ability to modulate electronic and steric properties.

One of the key reasons for the growing interest in CAS No. 1261836-40-1 is its role in cross-coupling reactions, a hot topic in modern organic chemistry. The bromomethyl group serves as an excellent leaving group, enabling efficient palladium-catalyzed transformations, which are widely used in constructing complex molecular architectures. This aligns with the current trend of developing sustainable synthetic methodologies, as researchers seek alternatives to traditional halogenated reagents. The compound's fluorine-rich structure also contributes to enhanced metabolic stability and bioavailability, making it relevant to medicinal chemistry discussions.

From a materials science perspective, 4'-Bromomethyl-2,3-difluoro-3'-(trifluoromethyl)biphenyl exhibits intriguing properties for liquid crystal and semiconductor applications. The trifluoromethyl moiety is known to influence dipole moments and intermolecular interactions, which are critical parameters in designing organic electronic devices. Recent publications have highlighted similar compounds in the context of OLED materials and photovoltaic cells, addressing the global demand for energy-efficient technologies.

The synthesis and characterization of CAS No. 1261836-40-1 often involve advanced analytical techniques such as NMR spectroscopy and mass spectrometry, reflecting the compound's complexity. These methods are frequently searched by chemists troubleshooting structural elucidation challenges. Furthermore, the compound's regioselective functionalization potential makes it a subject of computational chemistry studies, where researchers model reaction pathways to optimize yields—a practice increasingly important in green chemistry initiatives.

In the context of intellectual property, several patents have emerged covering derivatives of difluorinated biphenyls, indicating commercial interest in this chemical space. This connects to frequent searches about patent landscapes for fluorinated compounds. The compound's stability under various conditions also makes it suitable for scale-up processes, a critical consideration for industrial applications where process chemistry optimization is paramount.

Environmental considerations surrounding fluorinated organic compounds have prompted studies on the biodegradation pathways of molecules like 4'-Bromomethyl-2,3-difluoro-3'-(trifluoromethyl)biphenyl. This addresses growing concerns about PFAS alternatives and sustainable fluorochemistry—topics frequently queried in environmental science forums. The compound's potential as a building block for bioactive molecules further positions it within discussions about targeted drug delivery systems.

From a market perspective, the demand for high-purity fluorinated intermediates like CAS No. 1261836-40-1 continues to rise, driven by advancements in precision medicine and electronic materials. Suppliers often highlight custom synthesis capabilities for such compounds, responding to the pharmaceutical industry's need for tailored molecular solutions. Analytical data packages for this compound typically include HPLC purity certificates and residual solvent analyses—details highly valued by quality-conscious researchers.

The crystallographic properties of 4'-Bromomethyl-2,3-difluoro-3'-(trifluoromethyl)biphenyl have implications for polymorphism studies, another area of active research. This connects to frequent searches about solid-state characterization techniques in pharmaceutical development. The compound's molecular weight (337.11 g/mol) and lipophilicity parameters make it particularly interesting for structure-activity relationship (SAR) studies in drug design.

Emerging applications in catalysis have also been explored for related bromomethyl biphenyl derivatives, particularly in asymmetric synthesis—a trending topic in synthetic chemistry circles. The compound's potential as a ligand precursor or organocatalyst component aligns with the search for novel catalytic systems. Safety data for handling this compound typically emphasizes standard laboratory precautions for air-sensitive reagents, addressing common queries about chemical handling protocols.

In conclusion, 4'-Bromomethyl-2,3-difluoro-3'-(trifluoromethyl)biphenyl represents a versatile scaffold with multidisciplinary applications. Its relevance to cutting-edge research areas ensures continued interest from both academic and industrial sectors, while its structural features provide ample opportunities for molecular innovation across chemistry-driven fields.